Cas no 247564-71-2 (2,3,6-Trifluorophenylboronic acid)

2,3,6-Trifluorophenylboronic acid is a fluorinated boronic acid derivative commonly employed in Suzuki-Miyaura cross-coupling reactions. Its trifluorinated aromatic ring enhances electron-withdrawing properties, improving reactivity in palladium-catalyzed transformations. This compound is particularly valuable in pharmaceutical and agrochemical synthesis, where fluorinated aromatic motifs are often desired for their metabolic stability and bioavailability. The boronic acid functional group facilitates selective coupling with aryl or vinyl halides, enabling efficient construction of complex biaryl structures. Its stability under typical reaction conditions and compatibility with diverse substrates make it a reliable reagent for advanced organic synthesis. Proper handling under inert atmospheres is recommended to prevent protodeboronation.
2,3,6-Trifluorophenylboronic acid structure
247564-71-2 structure
Product Name:2,3,6-Trifluorophenylboronic acid
CAS No:247564-71-2
MF:C6H4BF3O2
MW:175.900972366333
MDL:MFCD01863167
CID:67203
PubChem ID:24874389
Update Time:2025-06-07

2,3,6-Trifluorophenylboronic acid Chemical and Physical Properties

Names and Identifiers

    • 2,3,6-Trifluorophenylboronic acid
    • 2,3,6-Trifluorobenzeneboronic acid
    • (2,3,6-trifluorophenyl)boronic acid
    • 2,3,6-Trifluorophenylboronicacid
    • BORONIC ACID, B-(2,3,6-TRIFLUOROPHENYL)-
    • PubChem1888
    • IWPDDRPLEKURGG-UHFFFAOYSA-N
    • BCP23042
    • SBB071081
    • PC1512
    • VB10398
    • T5532G1
    • RP08717
    • LS10960
    • FCH1119765
    • AB10308
    • BC001396
    • MFCD01863167
    • EN300-253490
    • AMY13301
    • AKOS015855985
    • CS-0007599
    • FS-4019
    • SY022308
    • SCHEMBL1364743
    • AC-5388
    • FT-0644114
    • 247564-71-2
    • DTXSID10400092
    • DB-046539
    • DB-025204
    • MDL： MFCD01863167
    • Inchi： 1S/C6H4BF3O2/c8-3-1-2-4(9)6(10)5(3)7(11)12/h1-2,11-12H
    • InChI Key： IWPDDRPLEKURGG-UHFFFAOYSA-N
    • SMILES： FC1C(=CC=C(C=1B(O)O)F)F

Computed Properties

  • Exact Mass: 176.02600
  • Monoisotopic Mass: 176.026
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 2
  • Hydrogen Bond Acceptor Count: 5
  • Heavy Atom Count: 12
  • Rotatable Bond Count: 1
  • Complexity: 158
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • Surface Charge: 0
  • Tautomer Count: nothing
  • XLogP3: nothing
  • Topological Polar Surface Area: 40.5

Experimental Properties

  • Color/Form: Solids
  • Melting Point: 127-132 °C (lit.)
  • Boiling Point: °Cat760mmHg
  • Flash Point: °C
  • Refractive Index: 1.465
  • PSA: 40.46000
  • LogP: -0.21630
  • Solubility: Not determined

2,3,6-Trifluorophenylboronic acid Security Information

  • Hazard Statement： Irritant
  • Hazardous Material transportation number：NONH for all modes of transport
  • WGK Germany：3
  • Hazard Category Code： 36/37/38
  • Safety Instruction： S26-S36/37/39
  • Hazardous Material Identification： Xi
  • Risk Phrases：R36/37/38
  • HazardClass：IRRITANT

2,3,6-Trifluorophenylboronic acid Customs Data

  • HS CODE：2931900090
  • Customs Data：

    China Customs Code:

    2931900090

    Overview:

    2931900090. Other organic-Inorganic compound. VAT:17.0%. Tax refund rate:13.0%. Regulatory conditions:AB(Customs clearance form for Inbound Goods,Customs clearance form for outbound goods). MFN tariff:6.5%. general tariff:30.0%

    Summary:

    2931900090. other organo-inorganic compounds. VAT:17.0%. Tax rebate rate:13.0%. Supervision conditions:AB(certificate of inspection for goods inward,certificate of inspection for goods outward). MFN tariff:6.5%. General tariff:30.0%

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2,3,6-Trifluorophenylboronic acid Suppliers

Amadis Chemical Company Limited
Gold Member
Audited Supplier Audited Supplier
(CAS:247564-71-2)2,3,6-Trifluorophenylboronic acid
Order Number:A5070
Stock Status:in Stock
Quantity:100g
Purity:99%
Pricing Information Last Updated:Monday, 2 September 2024 16:03
Price ($):238.0
Email:sales@amadischem.com

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Amadis Chemical Company Limited
(CAS:247564-71-2)2,3,6-Trifluorophenylboronic acid
A5070
Purity:99%
Quantity:100g
Price ($):238.0
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